Cas no 2228694-83-3 (methyl 4-(1-aminocyclopropyl)-2-methylbenzoate)

• Product Name: methyl 4-(1-aminocyclopropyl)-2-methylbenzoate
• CAS No: 2228694-83-3
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6508670
• PubChem ID: 139026862
• Update Time: 2025-10-05

methyl 4-(1-aminocyclopropyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-aminocyclopropyl)-2-methylbenzoate
• EN300-1741483
• 2228694-83-3

• Inchi： 1S/C12H15NO2/c1-8-7-9(12(13)5-6-12)3-4-10(8)11(14)15-2/h3-4,7H,5-6,13H2,1-2H3
• InChI Key： XVJNAZJWMBHPKW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1C)C1(CC1)N)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-(1-aminocyclopropyl)-2-methylbenzoate

Methyl 4-(1-aminocyclopropyl)-2-methylbenzoate: A Comprehensive Overview

Methyl 4-(1-aminocyclopropyl)-2-methylbenzoate (CAS No. 2228694-83-3) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive chemical structure, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of methyl 4-(1-aminocyclopropyl)-2-methylbenzoate consists of a benzoate moiety substituted with a 1-aminocyclopropyl group and a methyl group. The presence of the aminocyclopropyl moiety imparts unique properties to the molecule, making it an interesting candidate for further investigation. Recent studies have highlighted the importance of such cyclic structures in modulating biological activities, particularly in the context of enzyme inhibition and receptor binding.

In terms of synthesis, methyl 4-(1-aminocyclopropyl)-2-methylbenzoate can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of 4-bromomethyl-2-methylbenzoic acid with 1-aminocyclopropane, followed by esterification to form the final product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production and further pharmaceutical development.

The biological activity of methyl 4-(1-aminocyclopropyl)-2-methylbenzoate has been extensively studied in recent years. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes involved in various disease pathways. For instance, it has been reported to inhibit the activity of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory conditions. Additionally, preliminary studies suggest that methyl 4-(1-aminocyclopropyl)-2-methylbenzoate may have potential as an antitumor agent due to its ability to disrupt cellular signaling pathways associated with cancer progression.

Beyond its enzymatic inhibition properties, methyl 4-(1-aminocyclopropyl)-2-methylbenzoate has also been investigated for its potential as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are targets for numerous therapeutic interventions. Studies have shown that this compound can bind to specific GPCRs with high affinity, potentially modulating their activity and downstream signaling cascades. This property makes it an attractive candidate for the development of novel drugs targeting GPCR-mediated diseases.

In preclinical studies, methyl 4-(1-aminocyclopropyl)-2-methylbenzoate has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are essential for its potential use as a therapeutic agent. However, further research is needed to fully understand its safety profile and efficacy in human subjects. Clinical trials are currently underway to evaluate the compound's therapeutic potential in various disease models.

The potential applications of methyl 4-(1-aminocyclopropyl)-2-methylbenzoate extend beyond traditional pharmaceuticals. Its unique chemical structure and biological activity make it a valuable tool for academic research and drug discovery efforts. For example, it can be used as a probe to study enzyme mechanisms and receptor interactions, providing insights into fundamental biological processes. Additionally, its structural features can serve as a starting point for the design and synthesis of new compounds with enhanced therapeutic properties.

In conclusion, methyl 4-(1-aminocyclopropyl)-2-methylbenzoate (CAS No. 2228694-83-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development. As research continues to uncover its full potential, this compound may play a significant role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.